Cas no 279-50-5 (2,7-Dioxabicyclo[2.2.1]heptane)
279-50-5 structure
Product Name:2,7-Dioxabicyclo[2.2.1]heptane
2,7-Dioxabicyclo[2.2.1]heptane Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Dioxabicyclo[2.2.1]heptane
- 3,7-dioxabicyclo[2.2.1]heptane
- AC1L8RTX
- CTK1A7726
- NSC295373
- NSC-295373
- SureCN482348
- SCHEMBL482348
- DTXSID90330681
- 279-50-5
-
- Inchi: 1S/C5H8O2/c1-2-5-6-3-4(1)7-5/h4-5H,1-3H2
- InChI Key: NKFZUGIEJYGXMY-UHFFFAOYSA-N
- SMILES: O1C2CCC1CO2
Computed Properties
- Exact Mass: 100.05244
- Monoisotopic Mass: 100.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 82.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
2,7-Dioxabicyclo[2.2.1]heptane Related Literature
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Y. Gaoni J. Chem. Soc. B 1968 382
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2. Reactions of γδ-unsaturated ketones with peracids. 2,7-Dioxabicyclo-[2,2,1]heptanesY. Gaoni J. Chem. Soc. C 1968 2925
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3. Oxidation of 2,7-dioxabicyclo[2,2,1]heptanes with m-chloroperbenzoic acid. 2,7,8-Trioxabicyclo[3,2,1]octanesY. Gaoni J. Chem. Soc. C 1968 2934
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Andrea Hufendiek,Sophie Lingier,Filip E. Du Prez Polym. Chem. 2019 10 9
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5. Decarboxylation of endo- and exo-6-isobutyl-1,4-dimethyl-2,7-dioxabicyclo[2.2.1]heptane-6-carboxylic acidsRobert S. Atkinson,James E. Miller J. Chem. Soc. Chem. Commun. 1977 35
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